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Compound of Interest

Compound Name: Oxydiethylene bis(chloroformate)

Cat. No.: B085976

IMMEDIATE SAFETY NOTICE: Oxydiethylene bis(chloroformate) is a corrosive chemical
that is harmful if swallowed, causes serious eye damage, and may provoke an allergic skin
reaction.[1][2] It is also toxic to aquatic life with long-lasting effects.[1] Due to its reactivity with
water, it readily hydrolyzes to form hydrochloric acid, carbon dioxide, and diethylene glycol.[2]
[3] All handling and disposal procedures must be conducted with strict adherence to safety
protocols in a well-ventilated area.

This guide provides essential procedural steps for the safe handling, spill management, and
disposal of Oxydiethylene bis(chloroformate) for research and laboratory personnel.

Personal Protective Equipment (PPE)

Before handling Oxydiethylene bis(chloroformate), ensure the following personal protective
equipment is worn:
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PPE Category Specification

) Tightly fitting safety goggles with side-shields or
Eye/Face Protection )
a full-face shield.

Chemical-resistant gloves (e.g., nitrile,
Hand Protection neoprene). Gloves must be inspected prior to

use.

] Laboratory coat and impervious clothing to
Body Protection ]
prevent skin contact.

Use in a well-ventilated area or chemical fume
Respiratory hood. If vapors or aerosols are generated, a full-

face respirator may be required.[1]

Step-by-Step Disposal Procedure

The primary recommended method for the disposal of Oxydiethylene bis(chloroformate) is
through an industrial combustion plant (incineration).[1] Do not dispose of this chemical down
the drain or into the environment.[1]

o Waste Collection:

o Collect waste Oxydiethylene bis(chloroformate) and any contaminated materials (e.g.,
absorbent pads, pipette tips) in a designated, properly labeled hazardous waste container.

o The container must be made of a compatible material (e.g., polyethylene-lined metal
drum) and approved for hazardous waste.[2][4]

o Ensure the container is kept tightly closed and stored in a cool, dry, and well-ventilated
area, away from incompatible materials such as oxidizers.[1]

» Container Management:
o Do not fill waste containers beyond 90% of their capacity to allow for expansion.[4]

o The exterior of the waste container must be kept clean and free of chemical residue.[4]
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o Label the container clearly with "Hazardous Waste" and the full chemical name:
"Oxydiethylene bis(chloroformate)".

o Arrange for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal via incineration.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

Spill and Emergency Procedures
In Case of a Spill:
o Evacuate: Immediately evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated. Use a chemical fume hood if the spill is
contained within one.

e Containment:

o Wearing appropriate PPE, contain the spill using an inert, absorbent material (e.g.,
vermiculite, dry sand, or earth). Do not use combustible materials like paper towels as the
primary absorbent.

o Prevent the spill from entering drains, sewers, or waterways.[1]
e Cleanup:

o Carefully collect the absorbent material and place it into a designated hazardous waste
container.[1]

o Clean the spill area with soap and water, collecting the contaminated water for disposal as
hazardous waste.[1]

» Decontamination: Decontaminate any tools or equipment used in the cleanup. Remove and
launder contaminated clothing before reuse.[1]
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First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
removing contact lenses if present and easy to do. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water. If skin irritation or an allergic reaction occurs, seek medical advice.[1]

¢ Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[1][5]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical assistance.[1][5]

Quantitative Data Summary

Limited quantitative toxicity and exposure data are available for Oxydiethylene
bis(chloroformate). The following table summarizes the available information.

Parameter Value Species Source
Acute Toxicity,

) 169 ppm (1 hour) Rat [6]
Inhalation (LC50)
Occupational
Exposure Limits No data available N/A [3]
(OELs)

Note: The absence of established occupational exposure limits does not imply the substance is
safe. All operations should be conducted in a manner that minimizes potential exposure.

Disposal Workflow

The following diagram illustrates the logical steps and decision points for the proper disposal of
Oxydiethylene bis(chloroformate).
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Oxydiethylene bis(chloroformate) Disposal Workflow
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Caption: Logical workflow for handling and disposing of Oxydiethylene bis(chloroformate).

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b085976?utm_src=pdf-body-img
https://www.benchchem.com/product/b085976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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